2-{[(3,5-dimethoxyphenyl)amino]methylene}-1H-indene-1,3(2H)-dione

• IUPAC Name: 2-[(3,5-dimethoxyphenyl)iminomethyl]-3-hydroxyinden-1-one
• InChI: InChI=1S/C18H15NO4/c1-22-12-7-11(8-13(9-12)23-2)19-10-16-17(20)14-5-3-4-6-15(14)18(16)21/h3-10,20H,1-2H3
• InChI Key: JYZYKFMFHHMWPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)N=CC2=C(C3=CC=CC=C3C2=O)O)OC
• Molecular Formula: C18H15NO4
• Molecular Weight: 309.3 g/mol

Description

2-{[(3,5-dimethoxyphenyl)amino]methylene}-1H-indene-1,3(2H)-dione, also known as DMAMCL, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

2-{[(3,5-dimethoxyphenyl)amino]methylene}-1H-indene-1,3(2H)-dione exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins that play a role in the development and progression of various diseases. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been found to inhibit the activity of protein kinase C (PKC), a protein that plays a role in the development of cancer.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been found to reduce inflammation, inhibit tumor growth, and inhibit viral replication. This compound has also been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[(3,5-dimethoxyphenyl)amino]methylene}-1H-indene-1,3(2H)-dione in lab experiments is its potential therapeutic applications. It has been found to exhibit a range of therapeutic effects that make it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its complex synthesis process. The synthesis of this compound requires expertise in organic chemistry, which can make it difficult for researchers to obtain.

Future Directions

There are several future directions for the study of 2-{[(3,5-dimethoxyphenyl)amino]methylene}-1H-indene-1,3(2H)-dione. One area of research is the development of new drugs based on this compound. Researchers are exploring the potential of this compound derivatives for the treatment of various diseases. Another area of research is the study of the mechanism of action of this compound. Researchers are investigating the molecular pathways by which this compound exerts its therapeutic effects. Finally, researchers are exploring the potential of this compound for use in combination therapy with other drugs.

Synthesis Methods

2-{[(3,5-dimethoxyphenyl)amino]methylene}-1H-indene-1,3(2H)-dione can be synthesized using a multi-step process that involves the reaction between 3,5-dimethoxyaniline and 1,3-indandione. The resulting compound is then subjected to a condensation reaction with formaldehyde to yield this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

2-{[(3,5-dimethoxyphenyl)amino]methylene}-1H-indene-1,3(2H)-dione has been studied extensively in the field of medicinal chemistry due to its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-viral properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.